Cas no 89047-90-5 (1-Naphthalenesulfonic acid, 7-(acetylamino)-)

• Product Name: 1-Naphthalenesulfonic acid, 7-(acetylamino)-
• CAS No: 89047-90-5
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 614469
• PubChem ID: 3019591
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 7-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 7-(acetylamino)-
• 7-acetamidonaphthalene-1-sulfonic acid
• DTXSID10388528
• 89047-90-5
• SCHEMBL10390889

• Inchi： 1S/C12H11NO4S/c1-8(14)13-10-6-5-9-3-2-4-12(11(9)7-10)18(15,16)17/h2-7H,1H3,(H,13,14)(H,15,16,17)
• InChI Key： IQBZRZXJPYXCDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC(=CC2=1)NC(C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų